Cas no 1807105-88-9 (Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-6-acetate)

• Product Name: Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-6-acetate
• CAS No: 1807105-88-9
• MF: C₁₀H₉ClF₂INO₂
• MW: 375.538241147995
• CID: 4894386
• Update Time: 2025-06-12

Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-6-acetate

• Inchi： 1S/C10H9ClF2INO2/c1-17-8(16)3-5-2-6(14)9(10(12)13)7(4-11)15-5/h2,10H,3-4H2,1H3
• InChI Key： YMMFALPWXMROGF-UHFFFAOYSA-N
• SMILES： IC1=CC(CC(=O)OC)=NC(CCl)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-6-acetate

Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-6-acetate (CAS No. 1807105-88-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-6-acetate, identified by its CAS number 1807105-88-9, is a highly versatile and significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural motifs including a pyridine core, chloromethyl, difluoromethyl, and iodo substituents, has garnered considerable attention in recent years due to its pivotal role in the development of novel therapeutic agents.

The structural composition of Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-6-acetate makes it an invaluable building block for medicinal chemists. The presence of a chloromethyl group provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of various functional groups. Additionally, the difluoromethyl moiety is known to enhance metabolic stability and binding affinity, making it a preferred choice in drug design. The iodo substituent further enhances reactivity, allowing for cross-coupling reactions that are essential in constructing complex molecular architectures.

In the context of contemporary pharmaceutical research, Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-6-acetate has been extensively utilized in the synthesis of small-molecule inhibitors targeting various biological pathways. Recent studies have highlighted its application in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyridine core of this compound serves as a scaffold that can be modified to interact with specific amino acid residues in protein targets, thereby modulating their activity.

One notable area where Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-6-acetate has made significant contributions is in the field of antiviral drug development. Researchers have leveraged its structural features to design molecules that inhibit viral proteases and polymerases. The chloromethyl group allows for the introduction of peptidomimetics, which can mimic natural substrates and disrupt viral replication cycles. Furthermore, the presence of fluorine atoms has been shown to improve pharmacokinetic properties, such as bioavailability and resistance to enzymatic degradation.

The compound's utility extends beyond antiviral applications. It has been employed in the synthesis of antitumor agents, where its ability to undergo selective binding to cancer cell receptors has been exploited. By incorporating additional functional groups onto the pyridine core, chemists have been able to create molecules that exhibit targeted cytotoxicity while minimizing side effects on healthy tissues. This approach aligns with the growing trend toward personalized medicine, where drug candidates are designed to meet the specific needs of individual patients.

Advances in synthetic methodologies have further enhanced the accessibility and scalability of Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-6-acetate. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled faster and more efficient production processes. These innovations not only reduce costs but also allow for higher yields and purities, ensuring that researchers have access to high-quality starting materials for their synthetic endeavors.

The impact of Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-6-acetate on drug discovery is underscored by its frequent use in academic and industrial research laboratories. Its versatility as a synthetic intermediate has led to numerous patents and publications detailing novel applications and derivatives. As pharmaceutical research continues to evolve, it is likely that this compound will remain a cornerstone in the development of next-generation therapeutics.

In conclusion, Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-6-acetate (CAS No. 1807105-88-9) represents a critical component in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative treatments for a wide range of diseases. With ongoing advancements in synthetic chemistry and drug design, the importance of this compound is expected to grow even further, driving new discoveries and therapeutic breakthroughs.